Cas no 351865-83-3 (2-(3,5-Dichlorophenyl)ethynyltrimethylsilane)

• Product Name: 2-(3,5-Dichlorophenyl)ethynyltrimethylsilane
• CAS No: 351865-83-3
• MF: C₁₁H₁₂Cl₂Si
• MW: 243.204482078552
• CID: 2941805
• PubChem ID: 22570337
• Update Time: 2025-09-25

2-(3,5-Dichlorophenyl)ethynyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• [2-(3,5-dichlorophenyl)ethynyl]trimethylsilane
• (3,5-dichloro-phenylethynyl)-trimethyl-silane
• BPA86583
• (3,5-dichloro-phenylethynyl)-trimethylsilane
• (3,5-dichlorophenylethynyl)-trimethyl-silane
• 2-(3,5-dichlorophenyl)ethynyl-trimethylsilane
• 2-(3,5-Dichlorophenyl)ethynyltrimethylsilane

• Inchi： 1S/C11H12Cl2Si/c1-14(2,3)5-4-9-6-10(12)8-11(13)7-9/h6-8H,1-3H3
• InChI Key： LUVVEBDARCWRJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C#C[Si](C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: NA

2-(3,5-Dichlorophenyl)ethynyltrimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives